molecular formula C10H10ClN3 B13535303 [5-(4-chlorophenyl)-1H-pyrazol-3-yl]methanamine CAS No. 1257858-76-6

[5-(4-chlorophenyl)-1H-pyrazol-3-yl]methanamine

Cat. No.: B13535303
CAS No.: 1257858-76-6
M. Wt: 207.66 g/mol
InChI Key: CSXHDSGUGFYTJA-UHFFFAOYSA-N
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Description

[5-(4-chlorophenyl)-1H-pyrazol-3-yl]methanamine is a chemical compound that belongs to the class of pyrazole derivatives Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2 This particular compound features a chlorophenyl group at the 5-position and a methanamine group at the 3-position of the pyrazole ring

Properties

CAS No.

1257858-76-6

Molecular Formula

C10H10ClN3

Molecular Weight

207.66 g/mol

IUPAC Name

[3-(4-chlorophenyl)-1H-pyrazol-5-yl]methanamine

InChI

InChI=1S/C10H10ClN3/c11-8-3-1-7(2-4-8)10-5-9(6-12)13-14-10/h1-5H,6,12H2,(H,13,14)

InChI Key

CSXHDSGUGFYTJA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NNC(=C2)CN)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [5-(4-chlorophenyl)-1H-pyrazol-3-yl]methanamine typically involves the formation of the pyrazole ring followed by the introduction of the chlorophenyl and methanamine groups. One common method involves the cyclocondensation of hydrazine with a 1,3-diketone to form the pyrazole ring. The chlorophenyl group can be introduced via a substitution reaction using a chlorobenzene derivative. The methanamine group is then added through a reductive amination process.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch or continuous flow processes. The key steps include the preparation of the pyrazole intermediate, chlorination to introduce the chlorophenyl group, and amination to attach the methanamine group. Reaction conditions such as temperature, pressure, and the use of catalysts are optimized to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

[5-(4-chlorophenyl)-1H-pyrazol-3-yl]methanamine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

    Reduction: Reduction reactions can modify the functional groups, such as reducing the nitro group to an amine.

    Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

    Substitution: Nucleophiles like amines, thiols, and alkoxides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitroso or nitro derivatives, while substitution reactions can produce a variety of substituted pyrazoles.

Scientific Research Applications

Chemistry

In chemistry, [5-(4-chlorophenyl)-1H-pyrazol-3-yl]methanamine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and materials science.

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. It may exhibit antimicrobial, anti-inflammatory, or anticancer properties, making it a candidate for drug development.

Medicine

Medicinally, [5-(4-chlorophenyl)-1H-pyrazol-3-yl]methanamine is investigated for its therapeutic potential. It may act on specific biological targets, offering new avenues for treating diseases.

Industry

In industry, the compound can be used in the development of new materials with specific properties, such as polymers or coatings. Its chemical reactivity also makes it useful in various industrial processes.

Mechanism of Action

The mechanism of action of [5-(4-chlorophenyl)-1H-pyrazol-3-yl]methanamine involves its interaction with molecular targets in biological systems. It may bind to enzymes or receptors, modulating their activity. The exact pathways depend on the specific application, but common targets include kinases, ion channels, and transcription factors.

Comparison with Similar Compounds

Similar Compounds

  • [5-(4-fluorophenyl)-1H-pyrazol-3-yl]methanamine
  • [5-(4-bromophenyl)-1H-pyrazol-3-yl]methanamine
  • [5-(4-methylphenyl)-1H-pyrazol-3-yl]methanamine

Uniqueness

Compared to similar compounds, [5-(4-chlorophenyl)-1H-pyrazol-3-yl]methanamine is unique due to the presence of the chlorine atom, which can influence its chemical reactivity and biological activity. The chlorophenyl group may enhance its binding affinity to certain targets, making it a valuable compound for specific applications.

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